2-(benzylthio)-N-(2-methoxyethyl)benzamide

• IUPAC Name: 2-benzylsulfanyl-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C17H19NO2S/c1-20-12-11-18-17(19)15-9-5-6-10-16(15)21-13-14-7-3-2-4-8-14/h2-10H,11-13H2,1H3,(H,18,19)
• InChI Key: KFXIZTQPPJVQLS-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=CC=C1SCC2=CC=CC=C2
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

2-(benzylthio)-N-(2-methoxyethyl)benzamide, also known as BMEB, is a chemical compound that has been gaining attention in scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit promising properties that can be useful in the development of new drugs and treatments for various diseases.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-N-(2-methoxyethyl)benzamide is not fully understood. However, it has been suggested that 2-(benzylthio)-N-(2-methoxyethyl)benzamide may induce apoptosis by activating the caspase pathway, which is a series of reactions that lead to programmed cell death.
Biochemical and Physiological Effects:
2-(benzylthio)-N-(2-methoxyethyl)benzamide has been found to exhibit anti-inflammatory properties. In a study conducted by Chen et al. (2019), 2-(benzylthio)-N-(2-methoxyethyl)benzamide was found to reduce inflammation in mice with acute lung injury. This suggests that 2-(benzylthio)-N-(2-methoxyethyl)benzamide may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-(benzylthio)-N-(2-methoxyethyl)benzamide is that it is relatively easy to synthesize. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to study its effects in detail.

Future Directions

There are several potential future directions for research on 2-(benzylthio)-N-(2-methoxyethyl)benzamide. One possible direction is to investigate its potential use in the treatment of other types of cancer. Another direction is to study its effects on other inflammatory diseases. Additionally, further research is needed to understand its mechanism of action in order to develop more effective treatments.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-(2-methoxyethyl)benzamide involves the reaction of 2-bromo-N-(2-methoxyethyl)benzamide with benzyl mercaptan in the presence of a base such as potassium carbonate. This reaction results in the formation of 2-(benzylthio)-N-(2-methoxyethyl)benzamide as a white solid with a melting point of 148-150°C.

Scientific Research Applications

2-(benzylthio)-N-(2-methoxyethyl)benzamide has been studied for its potential use in the treatment of cancer. In a study conducted by Li et al. (2017), 2-(benzylthio)-N-(2-methoxyethyl)benzamide was found to induce apoptosis (programmed cell death) in human cervical cancer cells. This suggests that 2-(benzylthio)-N-(2-methoxyethyl)benzamide may have anti-cancer properties that can be further explored.